Cas no 335254-84-7 (Tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-YL)carbamate)

• Product Name: Tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-YL)carbamate
• CAS No: 335254-84-7
• MF: C₁₇H₁₇FN₂O₄
• MW: 332.326287984848
• CID: 6780641
• PubChem ID: 69592758
• Update Time: 2026-03-12

Tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5868755
• TERT-BUTYL (4'-FLUORO-3-NITRO-[1,1'-BIPHENYL]-4-YL)CARBAMATE
• 1-(Boc-amino)-4''-fluoro-3-nitro-[1,1''-biphenyl]
• C17H17FN2O4
• E87300
• ZKXRKKAZEWHWQI-UHFFFAOYSA-N
• 335254-84-7
• (4'-Fluoro-3-nitro-biphenyl-4-yl)-carbamic acid tert.-butyl ester
• Tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-YL)carbamate

• Inchi： 1S/C17H17FN2O4/c1-17(2,3)24-16(21)19-14-9-6-12(10-15(14)20(22)23)11-4-7-13(18)8-5-11/h4-10H,1-3H3,(H,19,21)
• InChI Key： ZKXRKKAZEWHWQI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 332.11723519g/mol
• Monoisotopic Mass: 332.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.2Ų

Additional information on Tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-YL)carbamate

Tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-yl)carbamate: A Comprehensive Overview

Tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-yl)carbamate, also known by its CAS registry number CAS No. 335254-84-7, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with fluorine and nitro groups, along with a tert-butyl carbamate moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The molecular structure of tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-yl)carbamate is composed of two aromatic rings connected by a single bond, forming a biphenyl system. The fluorine atom is located at the para position of one ring, while the nitro group is positioned at the meta position of the same ring. The tert-butyl carbamate group is attached to the other ring at the para position. This arrangement creates a molecule with high symmetry and electronic diversity, which can be exploited in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The presence of electron-withdrawing groups like nitro and fluorine can influence the electronic properties of the molecule, making it a promising candidate for designing bioactive compounds with specific pharmacological activities. Researchers have explored its role as a precursor for synthesizing more complex molecules with potential applications in treating diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-yl)carbamate has shown promise in materials science. Its biphenyl system can serve as a building block for constructing advanced materials with tailored electronic properties. For instance, it has been used in the synthesis of organic semiconductors for flexible electronics and optoelectronic devices. The incorporation of fluorine and nitro groups enhances the stability and conductivity of these materials, making them suitable for next-generation technologies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These methods include palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques that accelerate reaction rates while maintaining product quality.

From an environmental perspective, understanding the degradation pathways of tert-butyl (4'-fluoro-3-nitro-[1,1'-biphenyl]-4-yl)carbamate is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes degradation into less complex molecules that are less harmful to ecosystems.

In conclusion, tert-butyl (4'-fluoro-3-nitro-[1,1'-bipheny]-4-lyl)carbamate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative research directions in drug discovery, materials science, and sustainable chemistry practices.